Cas no 27652-18-2 (2-Pentenoic acid, 4-bromo-, (E)-)

2-Pentenoic acid, 4-bromo-, (E)- structure
27652-18-2 structure
Product Name:2-Pentenoic acid, 4-bromo-, (E)-
CAS No:27652-18-2
MF:C5H7BrO2
MW:179.011881113052
CID:1432279
PubChem ID:13152959
Update Time:2025-04-20

2-Pentenoic acid, 4-bromo-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 4-bromo-, (E)-
    • 27652-18-2
    • 4-Bromopent-2-enoic acid
    • (E)-4-bromo-pent-2-enoic acid
    • SCHEMBL5375971
    • SCHEMBL5375975
    • (2E)-4-bromo-2-pentenoic acid
    • (E)-4-bromopent-2-enoic acid
    • Inchi: 1S/C5H7BrO2/c1-4(6)2-3-5(7)8/h2-4H,1H3,(H,7,8)/b3-2+
    • InChI Key: KDNCGADQPWREDS-NSCUHMNNSA-N
    • SMILES: BrC(/C=C/C(=O)O)C

Computed Properties

  • Exact Mass: 177.96291
  • Monoisotopic Mass: 177.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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